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Compound of Interest

Triheptyl benzene-1,2,4-
Compound Name: _
tricarboxylate

Cat. No.: B073009

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical whitepaper provides a comprehensive overview of the molecular
structure, properties, and synthesis of Triheptyl benzene-1,2,4-tricarboxylate. It is intended to
serve as a foundational resource for professionals engaged in chemical research and
development. This document summarizes key chemical identifiers, presents physicochemical
data in a structured format, and outlines a general experimental protocol for its synthesis.
Visualizations of the molecular structure and a typical synthesis workflow are provided to
enhance understanding.

Introduction

Triheptyl benzene-1,2,4-tricarboxylate, also known as triheptyl trimellitate, is an organic
compound belonging to the family of aromatic esters. It is a triester derived from trimellitic acid
(benzene-1,2,4-tricarboxylic acid) and heptanol. The molecule consists of a central benzene
ring to which three heptyl ester groups are attached at the 1, 2, and 4 positions.

While specific research on triheptyl trimellitate is limited, its structural analogs, such as trioctyl
trimellitate (TOTM), are widely utilized as high-performance plasticizers in the polymer industry,
particularly for polyvinyl chloride (PVC) applications requiring high thermal stability and low
volatility.[1][2] The properties of Triheptyl benzene-1,2,4-tricarboxylate are expected to be
similar, making it a compound of interest for applications demanding robust performance under
extreme conditions.
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Molecular Structure and Identification

The core of the molecule is a benzene ring, an aromatic six-carbon structure. This ring is
asymmetrically substituted with three carboxylate groups. Each carboxylate group is esterified
with a seven-carbon alkyl chain (a heptyl group). This molecular arrangement imparts a
combination of aromatic rigidity and aliphatic flexibility.

Chemical Identifiers

Quantitative and identifying data for Triheptyl benzene-1,2,4-tricarboxylate are summarized

below.
Identifier Value Reference
CAS Number 1528-48-9 [3]
Molecular Formula C30H4806 [3114]
Molecular Weight 504.70 g/mol [3]

CCCCCCCCOC(=0)C1=CC(=
Canonical SMILES C(C=C1)C(=0)OCCCCCCC)C  [3][4]
(=0)OCCCCCCC

INChl=1S/C30H4806/c1-4-7-
10-13-16-21-34-28(31)25-19-
20-26(29(32)35-22-17-14-11-

InChl [3][4]
8-5-2)27(24-25)30(33)36-23-
18-15-12-9-6-3/h19-20,24H,4-

18,21-23H2,1-3H3

SYKYENWAGZGAFV-
InChiKey [3][4]
UHFFFAOYSA-N

Physicochemical Properties

Direct experimental data for Triheptyl benzene-1,2,4-tricarboxylate is not widely available.
The properties listed below are based on data from structurally similar trimellitate esters (e.g.,
trioctyl trimellitate) and predictive models, which provide a reasonable estimation of its
characteristics.
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Property

Estimated Value /
Description

Note

Physical State

Clear, viscous liquid at room

temperature.

Based on analogs like Trioctyl
trimellitate.[1][5]

Practically insoluble in water;

soluble in nonpolar organic

Typical for high-molecular-

Solubility )
solvents such as hydrocarbons  weight esters.[1][5]
and chloroform.
A characteristic feature of high-
Volatility Low molecular-weight trimellitates
used as plasticizers.[1][2]
Expected to be stable at
N ] elevated temperatures, similar
Thermal Stability High

to other long-chain

trimellitates.[2]

Predicted Collision Cross Predicted value from

Section ([M+H]*)

233.3 A2 .
computational models.[4]

Synthesis Methodology

The synthesis of Triheptyl benzene-1,2,4-tricarboxylate is typically achieved via the direct
esterification of trimellitic acid or its anhydride with heptanol. This reaction is an example of
Fischer-Speier esterification, which is catalyzed by a strong acid. The general workflow
involves heating the reactants to drive the reaction towards completion, followed by purification
steps to isolate the final product.

Purification
(Vacuum Distillation or Chromatography)

Reactant Mixin

g Aqueous Work-up
(Trimellitic Anhydride + Heptanol + Acid Catalyst)

(Neutralization & Washing)

Heat Esterification Reaction Cooling
(Reflux with Water Removal via Dean-Stark)

> Final Product
(Triheptyl Trimellitate)

Click to download full resolution via product page

General workflow for the synthesis of Triheptyl benzene-1,2,4-tricarboxylate.
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Experimental Protocol (General)

This protocol describes a standard laboratory procedure for synthesizing trimellitate esters.

Materials:

Trimellitic anhydride (1,2,4-Benzenetricarboxylic anhydride)
Heptan-1-ol (n-heptyl alcohol), excess (e.g., 3.5 equivalents)

Acid catalyst (e.g., p-Toluenesulfonic acid or concentrated Sulfuric Acid)
Toluene (as a solvent to facilitate water removal)

5% Sodium bicarbonate (NaHCOs3) aqueous solution

Saturated sodium chloride (NaCl) aqueous solution (Brine)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Standard reflux apparatus with a Dean-Stark trap

Procedure:

Setup: A round-bottom flask is charged with trimellitic anhydride, heptan-1-ol, toluene, and
the acid catalyst. The flask is equipped with a Dean-Stark trap and a reflux condenser.

Reaction: The mixture is heated to reflux. The toluene-water azeotrope is collected in the
Dean-Stark trap, effectively removing water and driving the esterification reaction to
completion. The reaction progress is monitored by measuring the amount of water collected.

Work-up: Once the theoretical amount of water has been collected, the reaction mixture is
cooled to room temperature. The organic mixture is then transferred to a separatory funnel.

Washing: The organic layer is washed sequentially with the 5% sodium bicarbonate solution
(to neutralize the acid catalyst and any unreacted trimellitic acid) and then with brine.

Drying: The washed organic layer is dried over an anhydrous drying agent like magnesium
sulfate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Solvent Removal: The drying agent is removed by filtration, and the toluene and excess
heptanol are removed from the filtrate under reduced pressure using a rotary evaporator.

 Purification: The crude triheptyl trimellitate is purified, typically by vacuum distillation, to yield
the final high-purity product.

Molecular Structure Visualization

The following diagram provides a schematic representation of the molecular structure,
highlighting the central aromatic core and the three attached heptyl ester side chains.

Schematic of Triheptyl benzene-1,2,4-tricarboxylate structure.

Conclusion

Triheptyl benzene-1,2,4-tricarboxylate is a high-molecular-weight aromatic ester with a well-
defined structure. While specific experimental data remains sparse, its properties and synthesis
can be reliably inferred from established chemical principles and data on its close structural
analogs. Its synthesis is straightforward, following standard acid-catalyzed esterification
protocols. The combination of a rigid aromatic core with three flexible heptyl chains suggests its
potential utility in applications requiring high thermal stability and plasticizing effects, warranting
further investigation by the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Triheptyl Benzene-1,2,4-
tricarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073009#triheptyl-benzene-1-2-4-tricarboxylate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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